Cas no 31076-39-8 (4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)-)
31076-39-8 structure
Product Name:4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)-
CAS No:31076-39-8
MF:C16H14O7
MW:318.278165340424
CID:312362
PubChem ID:182026
Update Time:2025-04-19
4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)-
- Cedeodarin
- 6-Methyldihydroquercetin
- [ "" ]
- AKOS040761475
- FS-9443
- CS-0023843
- (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methyl-2,3-dihydrochromen-4-one
- SCHEMBL17157085
- Flavanone, 3,3',4',5,7-pentahydroxy-6-methyl-
- 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)-
- CHEMBL4471098
- HY-N3560
- 31076-39-8
- 3,5,7,3',4'-Pentahydroxy-6-methylflavanone
- 6-Methoxytaxifolin
- SCHEMBL20450287
- C09770
- (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methoxy-2,3-dihydro-4H-1-benzopyran-4-one
- DTXSID70953175
- Q27105583
- (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methoxy-2,3-dihydrochromen-4-one
- CHEBI:2213
- AC1L9CS8
- 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-6-methoxy-2,3-dihydro-4H-1-benzopyran-4-one
- (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methoxy-chroman-4-one
- DA-62172
-
- Inchi: 1S/C16H14O7/c1-6-9(18)5-11-12(13(6)20)14(21)15(22)16(23-11)7-2-3-8(17)10(19)4-7/h2-5,15-20,22H,1H3/t15-,16+/m0/s1
- InChI Key: KPCWWZLBHGSXPW-JKSUJKDBSA-N
- SMILES: O1C2C=C(C(C)=C(C=2C([C@@H]([C@H]1C1C=CC(=C(C=1)O)O)O)=O)O)O
Computed Properties
- Exact Mass: 318.07400
- Monoisotopic Mass: 318.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127A^2
- XLogP3: 1.8
Experimental Properties
- Color/Form: Powder
- Density: 1.632
- Boiling Point: 692.9°C at 760 mmHg
- Flash Point: 262.6°C
- Refractive Index: 1.739
- PSA: 127.45000
- LogP: 1.49470
- Vapor Pressure: 0.0±2.3 mmHg at 25°C
4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3615-1 mg |
Cedeodarin |
31076-39-8 | 1mg |
¥2435.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3615-5mg |
Cedeodarin |
31076-39-8 | 5mg |
¥ 12000 | 2024-07-20 | ||
| TargetMol Chemicals | TN3615-5 mg |
Cedeodarin |
31076-39-8 | 98% | 5mg |
¥ 3,710 | 2023-07-11 | |
| TargetMol Chemicals | TN3615-1 mL * 10 mM (in DMSO) |
Cedeodarin |
31076-39-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 14700 | 2023-09-15 | |
| A2B Chem LLC | AB42423-5mg |
Cedeodarin |
31076-39-8 | 96.0% | 5mg |
$660.00 | 2024-04-20 | |
| TargetMol Chemicals | TN3615-1 ml * 10 mm |
Cedeodarin |
31076-39-8 | 1 ml * 10 mm |
¥ 14700 | 2024-07-20 |
4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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